Cas no 1806780-87-9 (4-(Difluoromethyl)-3-iodo-2-methoxypyridine)

• Product Name: 4-(Difluoromethyl)-3-iodo-2-methoxypyridine
• CAS No: 1806780-87-9
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4848617
• Update Time: 2025-10-31

4-(Difluoromethyl)-3-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-iodo-2-methoxypyridine

• Inchi： 1S/C7H6F2INO/c1-12-7-5(10)4(6(8)9)2-3-11-7/h2-3,6H,1H3
• InChI Key： VLRRUFKTJDTZCJ-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-3-iodo-2-methoxypyridine

Comprehensive Overview of 4-(Difluoromethyl)-3-iodo-2-methoxypyridine (CAS No. 1806780-87-9)

4-(Difluoromethyl)-3-iodo-2-methoxypyridine (CAS No. 1806780-87-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features make it a valuable building block for drug discovery and material science, aligning with the growing demand for fluorinated compounds in modern chemistry.

The pyridine core of this compound is a cornerstone in medicinal chemistry, often employed to enhance bioavailability and metabolic stability in active pharmaceutical ingredients (APIs). Researchers are particularly interested in its potential applications in targeted therapies, especially for diseases where fluorine substitution plays a pivotal role in improving drug efficacy. Recent studies highlight its utility in kinase inhibitors and antiviral agents, addressing global health challenges such as emerging viral infections and cancer treatment resistance.

From a synthetic perspective, 4-(Difluoromethyl)-3-iodo-2-methoxypyridine offers versatility in cross-coupling reactions, including Suzuki-Miyaura and Sonogashira couplings. These reactions are fundamental in constructing complex architectures for small-molecule drugs and functional materials. The presence of the iodo group facilitates selective modifications, making it a preferred choice for late-stage functionalization strategies—a trending topic in green chemistry and sustainable synthesis.

In agrochemical applications, this compound’s difluoromethyl moiety contributes to the development of next-generation pesticides with improved environmental profiles. As the industry shifts toward low-toxicity and high-efficiency solutions, 4-(Difluoromethyl)-3-iodo-2-methoxypyridine is being explored for its role in crop protection formulations. Its stability under physiological conditions also makes it a candidate for precision agriculture technologies, a hot topic in smart farming innovations.

The compound’s physicochemical properties, such as lipophilicity and electron-withdrawing effects, are frequently discussed in computational chemistry forums. Researchers leverage AI-driven molecular modeling to predict its behavior in biological systems, reflecting the intersection of cheminformatics and drug design. These advancements align with the rise of digital lab tools and automated synthesis platforms, which dominate current scientific discourse.

Quality control and analytical characterization of 4-(Difluoromethyl)-3-iodo-2-methoxypyridine rely on techniques like HPLC, NMR, and mass spectrometry. Ensuring high purity is essential for its use in GMP-compliant processes, a priority for contract manufacturing organizations (CMOs). This focus on quality resonates with industry trends toward regulatory compliance and supply chain transparency.

In summary, 4-(Difluoromethyl)-3-iodo-2-methoxypyridine (CAS No. 1806780-87-9) exemplifies the synergy between structural innovation and practical application. Its relevance spans life sciences, materials engineering, and sustainable chemistry, making it a compound of enduring interest in both academic and industrial settings. As research continues to uncover new functionalities, its role in addressing global health and environmental challenges will likely expand further.